Cas no 1007461-76-8 (Isoproturon-d6)

• Product Name: Isoproturon-d6
• CAS No: 1007461-76-8
• MF: C₁₂H₁₈N₂O
• MW: 212.321093082428
• CID: 4673672
• Update Time: 2025-06-14

Isoproturon-d6 Chemical and Physical Properties

Names and Identifiers

• Isoproturon-d6
• Isoproturon D6 100 microg/mL in Acetone
• 3-(4-propan-2-ylphenyl)-1,1-bis(trideuteriomethyl)urea
• Isoproturon D6 (dimethyl D6)
• 3-(4-Isopropylphenyl)-1,1-dimethylurea-d6
• Isoproturon-d6, PESTANAL(R), analytical standard
• Isoproturon D6 (dimethyl D6) 100 microg/mL in Acetone
• N,N-Bis[(~2~H_3_)methyl]-N'-[4-(propan-2-yl)phenyl]urea
• Isoproturon D6 (dimethyl D6) 1000 microg/mL in Acetonitrile

• Inchi： 1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3,4D3
• InChI Key： PUIYMUZLKQOUOZ-LIJFRPJRSA-N
• SMILES： O=C(N(C([2H])([2H])[2H])C([2H])([2H])[2H])NC1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 2.9
• Topological Polar Surface Area: 32.299

Additional information on Isoproturon-d6

Isoproturon-d6 (CAS No. 1007461-76-8): A Comprehensive Guide to Its Properties, Applications, and Research Insights

In the realm of agrochemical research and environmental science, Isoproturon-d6 (CAS No. 1007461-76-8) has emerged as a critical reference standard for analytical studies. This deuterated compound, a stable isotope-labeled derivative of the herbicide Isoproturon, is widely utilized in mass spectrometry and chromatography to ensure accuracy in quantitative analysis. Its unique molecular structure, featuring six deuterium atoms, minimizes interference in detection methods, making it indispensable for trace-level studies in soil, water, and plant matrices.

The growing demand for Isoproturon-d6 reflects broader trends in environmental monitoring and sustainable agriculture. Researchers increasingly focus on pesticide residue analysis and degradation pathways, driven by public concerns over food safety and ecosystem health. Searches for terms like "deuterated standards for LC-MS" or "isotope-labeled herbicides" have surged, highlighting the need for reliable tools like Isoproturon-d6 to address these challenges. Its application extends to metabolite profiling and environmental fate studies, where precision is paramount.

From a technical perspective, Isoproturon-d6 (CAS No. 1007461-76-8) exhibits exceptional chemical stability and isotopic purity (>98%), ensuring reproducible results in high-throughput laboratories. Its compatibility with advanced techniques like UHPLC-MS/MS and GC-HRMS aligns with the industry's shift toward faster, more sensitive detection methods. Notably, its role in regulatory compliance testing underscores its relevance in global efforts to monitor pesticide thresholds under frameworks such as the EU's Maximum Residue Levels (MRLs).

Beyond analytical chemistry, Isoproturon-d6 serves as a model compound for exploring deuterium isotope effects in biochemical reactions—a topic gaining traction in drug discovery and metabolic research. Recent publications have leveraged this compound to investigate photodegradation kinetics and soil adsorption mechanisms, addressing FAQs like "How do labeled analogs improve detection limits?" or "What are the best practices for storing deuterated standards?"

As innovation accelerates in green chemistry, the synthesis and application of Isoproturon-d6 continue to evolve. Cutting-edge studies now integrate it with nanomaterial-based extraction techniques and AI-driven predictive modeling, reflecting interdisciplinary approaches to environmental analysis. With its robust utility and alignment with contemporary research priorities, Isoproturon-d6 (CAS No. 1007461-76-8) remains a cornerstone for scientists navigating the complexities of modern agrochemical analysis.